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An in-depth analysis of the small molecule TIM-098a reveals a promising agent in the
landscape of kinase inhibition. This technical guide serves to consolidate the current
understanding of its chemical properties, biological activity, and the methodologies employed in
its study, catering to researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

TIM-098a is a synthetic organic molecule with a complex heterocyclic scaffold. Its systematic
identification is rooted in its unique structural features, which are detailed below.

Table 1: Physicochemical Properties of TIM-098a

Property Value Source

Molecular Formula C18H11N302 [1]

0=C(C1=CC=CC2=CC(0)=CC
SMILES 3=C12)N4C3=NC5=CC(N)=C  [1]
C=C54

Note: Further experimental data on properties such as molecular weight, solubility, and melting
point are not readily available in the public domain and would require direct experimental
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Synthesis of TIM-098a

The synthesis of TIM-098a is part of a broader chemical effort to develop novel kinase
inhibitors. While specific reaction yields and detailed procedural steps are proprietary, the

general synthetic scheme has been disclosed.
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Caption: Synthetic pathway of TIM-098a.

Biological Activity and Mechanism of Action

TIM-098a was developed as a potent inhibitor of specific protein kinases, which are crucial

regulators of cellular processes. Its mechanism of action is centered on the competitive

inhibition of ATP binding to the kinase domain.

A primary target of TIM-098a is AP2-associated protein kinase 1 (AAK1), a key regulator of
clathrin-mediated endocytosis. By inhibiting AAK1, TIM-098a can modulate intracellular

trafficking pathways.
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Caption: Inhibition of the AAK1 signaling pathway by TIM-098a.

Experimental Protocols

The characterization of TIM-098a and its biological effects relies on a suite of established

experimental techniques.

Kinobeads-Based Screening:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12382744/docs?utm_src=pdf-body-img#tim-098a-chemical-structure-and-properties
https://www.benchchem.com/product/b12382744/docs?utm_src=pdf-body#tim-098a-chemical-structure-and-properties
https://www.benchchem.com/product/b12382744/docs?utm_src=pdf-body#tim-098a-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This chemical proteomics approach is instrumental in identifying the protein targets of small
molecule inhibitors.

Immobilization: The inhibitor of interest (a precursor analog, TIM-063) is covalently attached
to sepharose beads.

» Lysate Incubation: The functionalized beads are incubated with cell lysate to allow for the
binding of interacting proteins.

e Washing: Non-specific binders are removed through a series of stringent washing steps.
o Elution: Specifically bound proteins are eluted from the beads.

o Mass Spectrometry: The eluted proteins are identified and quantified using liquid
chromatography-mass spectrometry (LC-MS).
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Caption: Experimental workflow for Kinobeads-based target identification.

This guide provides a foundational overview of TIM-098a. Further research will be necessary to
fully elucidate its therapeutic potential and expand upon its known chemical and biological

profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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